N-{[1-(1H-imidazol-1-ylmethyl)cyclopropyl]methyl}-1-methyl-1H-indole-2-carboxamide

• IUPAC Name: N-[[1-(imidazol-1-ylmethyl)cyclopropyl]methyl]-1-methylindole-2-carboxamide
• InChI: InChI=1S/C18H20N4O/c1-21-15-5-3-2-4-14(15)10-16(21)17(23)20-11-18(6-7-18)12-22-9-8-19-13-22/h2-5,8-10,13H,6-7,11-12H2,1H3,(H,20,23)
• InChI Key: NEPXOBMYCVTYOL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2C=C1C(=O)NCC3(CC3)CN4C=CN=C4
• Molecular Formula: C18H20N4O
• Molecular Weight: 308.4 g/mol

Description

The compound contains an indole group, which is a bicyclic structure consisting of a benzene ring fused to a pyrrole ring. It also contains an imidazole ring, which is a five-membered planar ring that contains three carbon atoms and two nitrogen atoms. The presence of these heterocyclic structures suggests that this compound could have interesting biological activities.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the indole and imidazole rings in separate steps, followed by their connection via a methylene bridge. The cyclopropyl group could be introduced through a cyclopropanation reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the indole and imidazole rings, along with the cyclopropyl group. The exact structure would depend on the positions of these groups relative to each other.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the presence of the indole and imidazole rings. Both of these structures are aromatic and would therefore be involved in electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by the presence of the indole and imidazole rings. For example, these structures could contribute to the compound’s solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its biological target. Both indole and imidazole rings are found in many biologically active compounds, suggesting that this compound could interact with a variety of biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and biological activity. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Given the presence of the indole and imidazole rings, this compound could be a useful starting point for the development of new drugs. Future research could focus on exploring its biological activity and optimizing its structure for improved potency and selectivity.